Cas no 921124-37-0 (2-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-5-nitrobenzene-1-sulfonamide)

2-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-5-nitrobenzene-1-sulfonamide is a specialized organic compound with distinct chemical properties. It exhibits high purity and stability, making it suitable for various applications in pharmaceutical research and development. The unique structure of this compound allows for targeted interactions with biological molecules, offering potential for novel therapeutic agents.
2-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-5-nitrobenzene-1-sulfonamide structure
921124-37-0 structure
Product Name:2-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-5-nitrobenzene-1-sulfonamide
CAS No:921124-37-0
MF:C16H16N6O4S
MW:388.401041030884
CID:6293628
PubChem ID:27509791
Update Time:2025-10-15

2-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-5-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-5-nitrobenzene-1-sulfonamide
    • 2-methyl-5-nitro-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)benzenesulfonamide
    • F2071-0126
    • 2-methyl-N-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]-5-nitrobenzenesulfonamide
    • 2-methyl-N-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-5-nitrobenzene-1-sulfonamide
    • 921124-37-0
    • AKOS002059673
    • Inchi: 1S/C16H16N6O4S/c1-11-3-6-13(7-4-11)21-16(18-19-20-21)10-17-27(25,26)15-9-14(22(23)24)8-5-12(15)2/h3-9,17H,10H2,1-2H3
    • InChI Key: YELBDWJYLIHVNN-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C=CC=1C)[N+](=O)[O-])(NCC1=NN=NN1C1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 388.09537419g/mol
  • Monoisotopic Mass: 388.09537419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 613
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 144Ų

2-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-5-nitrobenzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2071-0126-2μmol
2-methyl-N-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-5-nitrobenzene-1-sulfonamide
921124-37-0 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2071-0126-5μmol
2-methyl-N-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-5-nitrobenzene-1-sulfonamide
921124-37-0 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2071-0126-10μmol
2-methyl-N-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-5-nitrobenzene-1-sulfonamide
921124-37-0 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2071-0126-20μmol
2-methyl-N-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-5-nitrobenzene-1-sulfonamide
921124-37-0 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2071-0126-1mg
2-methyl-N-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-5-nitrobenzene-1-sulfonamide
921124-37-0 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2071-0126-2mg
2-methyl-N-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-5-nitrobenzene-1-sulfonamide
921124-37-0 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2071-0126-3mg
2-methyl-N-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-5-nitrobenzene-1-sulfonamide
921124-37-0 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2071-0126-4mg
2-methyl-N-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-5-nitrobenzene-1-sulfonamide
921124-37-0 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2071-0126-5mg
2-methyl-N-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-5-nitrobenzene-1-sulfonamide
921124-37-0 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2071-0126-10mg
2-methyl-N-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-5-nitrobenzene-1-sulfonamide
921124-37-0 90%+
10mg
$79.0 2023-05-16

Additional information on 2-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-5-nitrobenzene-1-sulfonamide

Professional Introduction to Compound with CAS No. 921124-37-0 and Product Name: 2-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-5-nitrobenzene-1-sulfonamide

Compound with the CAS number 921124-37-0 and the product name 2-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-5-nitrobenzene-1-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular architecture of this compound incorporates several key functional groups that contribute to its distinctive chemical properties and biological activity.

The core structure of 2-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-5-nitrobenzene-1-sulfonamide is characterized by a benzene ring substituted with a nitro group at the 5-position and a sulfonamide moiety at the 1-position. The presence of these functional groups imparts strong electron-withdrawing effects, which can influence the compound's reactivity and interaction with biological targets. Additionally, the tetrazole ring embedded within the molecule introduces a high degree of heterocyclic complexity, which is often associated with enhanced binding affinity and selectivity in drug-like molecules.

One of the most striking features of this compound is its incorporation of a 4-methylphenyl group, which is linked to a tetrazole ring through a methylmethylene bridge. This specific arrangement creates a conformationally flexible structure that may facilitate optimal interactions with biological targets. The tetrazole ring itself is known for its ability to engage in hydrogen bonding and hydrophobic interactions, making it a valuable component in drug design. Furthermore, the nitro group at the 5-position of the benzene ring can participate in redox reactions, potentially allowing the compound to exhibit dual mechanisms of action.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic scaffolds in developing novel therapeutic agents. The tetrazole moiety, in particular, has been extensively studied for its potential applications in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer treatments. Studies have demonstrated that tetrazole derivatives can modulate enzyme activity and receptor binding through multiple mechanisms. The compound under discussion is no exception and represents a promising candidate for further exploration.

The sulfonamide group at the 1-position of the benzene ring in 2-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-5-nitrobenzene-1-sulfonamide is another critical functional group that contributes to its pharmacological profile. Sulfonamides are well-known for their broad spectrum of biological activities and have been successfully incorporated into numerous drugs over the years. They can act as competitive inhibitors of enzymes by forming stable covalent bonds with active sites. Additionally, sulfonamides can engage in hydrogen bonding interactions with biological targets, enhancing binding affinity.

The combination of these functional groups—nitro, sulfonamide, and tetrazole—makes this compound a versatile scaffold for drug discovery. The nitro group can be reduced to an amine under certain conditions, potentially leading to new derivatives with altered pharmacokinetic properties. The sulfonamide group can be further modified through substitution or derivatization to fine-tune biological activity. The tetrazole ring provides a stable heterocyclic core that can be linked to other pharmacophores through various chemical strategies.

In terms of biological activity, preliminary studies on derivatives of this class have shown promising results in several disease models. For instance, some tetrazole-based compounds have demonstrated anti-inflammatory properties by inhibiting key pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, there is evidence suggesting that tetrazole derivatives can modulate immune responses by interacting with cytokine receptors or intracellular signaling pathways.

The presence of the 4-methylphenyl group in 2-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-5-nitrobenzene-1-sulfonamide may also contribute to its biological activity by influencing solubility and metabolic stability. Methylphenyl groups are commonly found in pharmaceuticals due to their ability to enhance lipophilicity while maintaining good water solubility. This balance is crucial for achieving optimal pharmacokinetic profiles in vivo.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive experimental assays. Molecular docking studies have been particularly useful in understanding how this compound interacts with potential target proteins. These studies suggest that the sulfonamide group and tetrazole ring are key regions responsible for binding to biological targets.

The nitro group's ability to participate in redox reactions also adds another layer of complexity to this compound's pharmacological profile. Redox-active compounds have gained significant attention in recent years due to their potential to modulate oxidative stress-related diseases such as cancer and neurodegenerative disorders. By alternating between oxidized and reduced states, this compound could potentially influence cellular signaling pathways involved in these diseases.

In conclusion,2-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-5-nitrobenzene-1-sulfonamide represents a promising lead compound for further pharmaceutical development. Its unique structural features—nitro group at position 5 on the benzene ring,tetrazole moiety,sulfonamide group,and 4-methylphenyl substituent—make it an attractive candidate for exploring new therapeutic strategies across multiple disease areas including inflammation,cancer,and neurodegenerative disorders.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited